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Compound of Interest

CALCIUM METABORATE

Compound Name:
POWDER TECHNICAL

CAS No.: 13477-26-4

Cat. No.: B1143603

Get Quote
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Executive Summary (Immediate Action Card)

Do NOT flush down drains. While Calcium Metaborate is sparingly soluble, the borate ion (

/
) is persistent and toxic to aquatic ecosystems at low concentrations.

Primary Hazard: Respiratory irritant (dust) and potential reproductive toxin (Borate family).

Disposal Class: Non-RCRA Hazardous Waste (unless mixed with listed solvents), but must
be treated as Chemical Waste.

Immediate Containment: Segregate from strong acids. Store in a cool, dry place.

Waste Stream: Solid Chemical Waste (Non-Halogenated).
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Chemical Profile & Hazard Assessment

To ensure scientific integrity in our safety protocols, we must understand the causality of the
hazards. We are not just disposing of a white powder; we are managing the lifecycle of the
Boron species.

The Boron Toxicity Mechanism

Calcium Metaborate (
or
) hydrolyzes in the presence of moisture and acids to release Boric Acid (

).

o Reproductive Toxicity: Borates are classified in many jurisdictions (including the EU under
REACH) as Repr. 1B (may damage fertility or the unborn child). While Calcium Metaborate is
often less regulated than Boric Acid, it acts as a borate donor.

e Aguatic Bioaccumulation: Boron is an essential micronutrient for plants but becomes toxic at
narrow thresholds (chronic toxicity values for aquatic life can be as low as 1.0 mg B/L).
Standard municipal wastewater treatment does not effectively remove boron.

Physical Properties Relevant to Disposal[1]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Implication for Disposal

Use for waste
CAS Number 13701-64-9 ) )
labeling/manifests.

) Do not attempt to dissolve for
N 0.4% @ 25°C (Sparingly S )
Solubility (Water) Soluble) liquid disposal. Dispose as
oluble
solid.

Incompatible with Acids. Mixing

with acidic waste solubilizes

pH (Agueous Slurry) ~9.0 - 10.0 (Alkaline) ) )
the boron, increasing
environmental mobility.
High dust potential. Requires
Appearance White Crystalline Powder N95/P100 respiratory

protection.

Technical Disposal Protocol
Pre-Disposal Stabilization (The "Self-Validating" Step)

Before disposal, you must validate the state of the material.
o Test: Verify the material is dry and neutral.

e Logic: If the powder is wet or has been in contact with acids, it may be generating Boric Acid
crystals.

« Action: If wet, allow to dry in a fume hood before bagging to prevent bag degradation or
internal pressure changes.

Workflow Visualization

The following diagram outlines the decision logic for segregating Calcium Metaborate waste.
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Waste Generation:
Calcium Metaborate

Physical State Check

:

Dry Powder / Solid?

No

Aqueous Solution?

High Volume \Low Volume Yes (Primary Route)

Aqueous Waste Evaporate/Precipitate
(Heavy Metal/Inorganic) (Recommended)

Residue

Solid Chemical Waste
(Non-Halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Calcium Metaborate waste streams. Note that solid
disposal is the preferred route due to low water solubility.

Step-by-Step Disposal Procedure
Scenario A: Pure Powder or Spill Cleanup (Solid)

Objective: Contain dust and prevent environmental leaching.

* PPE Donning:
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o Nitrile gloves (0.11mm min).
o Safety goggles (ANSI Z287.1).

o Respiratory Protection: N95 or P100 respirator is mandatory if handling >50g or sweeping
spills, as borate dust is a potent respiratory irritant.

¢ Containment:

o Do not sweep vigorously. Use a dustpan and brush with a gentle motion, or use a HEPA
vacuum designated for chemical cleanup.

o Place waste into a clear polyethylene bag (6 mil thickness).
e Labeling:

o Attach a hazardous waste label.

o Constituents: "Calcium Metaborate, 100%".[1]

o Hazard Checkboxes: [x] Toxic (Delayed/Chronic), [x] Irritant.
e Secondary Containment:

o Place the sealed bag into a rigid fiber drum or plastic pail designated for "Solid Inorganic
Waste."

Scenario B: Contaminated Aqueous Solutions

Objective: Prevent precipitation in drain lines and aquatic toxicity.

¢ Assessment: If the concentration is <0.1%, some facilities allow drain disposal only if
permitted by local wastewater permits. However, best practice dictates collection.

e Collection:

o Pour into a High-Density Polyethylene (HDPE) carboy.
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o Compatibility Check: Ensure the carboy does not contain strong acids (Sulfuric,
Hydrochloric).[2] Acidification will convert Calcium Metaborate to Boric Acid (

), which may alter the specific gravity and solubility profile.

e Labeling:
o Label as "Aqueous Waste - Inorganic - Borates".

o pH Range: 9-10 (unless mixed).

Regulatory Compliance & Documentation
RCRA Status (USA)

Calcium Metaborate is not a P-listed or U-listed hazardous waste under the Resource
Conservation and Recovery Act (RCRA) [1]. However, it falls under the "duty of care.”

o Characteristic Waste: It generally does not meet the definition of Ignitable, Corrosive,
Reactive, or Toxic (TCLP) unless contaminated with other substances.

o State Regulations: California (Cal/EPA) regulates borates more strictly. Always check state-
specific "presumptive hazardous waste" lists.

Handling Incompatibilities

The following diagram illustrates the chemical logic behind storage and waste segregation.

Reaction: |‘__A_vgig_> Boric Acid Release
Solubilization + Exotherm (Increased Bioavailability)

Calcium Metaborate
(Alkaline Solid)

Strong Acids
(HCI, H2S04)

Click to download full resolution via product page

Figure 2: Chemical incompatibility pathway. Mixing Calcium Metaborate with strong acids
solubilizes the boron, complicating waste treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Calcium Metaborate Powder — Safe
Handling & Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143603/docs#technical-guide-calcium-metaborate-
powder-safe-handling-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1143603?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

